Cas no 757239-68-2 (1-Oxa-8-azaspiro[4.5]decan-4-ol)

• Product Name: 1-Oxa-8-azaspiro[4.5]decan-4-ol
• CAS No: 757239-68-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 549376
• PubChem ID: 45083201
• Update Time: 2025-05-20

1-Oxa-8-azaspiro[4.5]decan-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-8-azaspiro[4.5]decan-4-ol
• 1-Oxa-8-azaspiro[4.5]decan-4-ol (9CI)
• SCHEMBL4692919
• 757239-68-2
• SB42560
• DTXSID20665397
• 4-hydroxy-1-oxa-8-azaspiro[4.5]decane
• EN300-744379
• 1-Oxa-8-azaspiro[4.5]decan-4-ol(9ci)
• KUEFHUPQKWILNE-UHFFFAOYSA-N

• Inchi： 1S/C8H15NO2/c10-7-1-6-11-8(7)2-4-9-5-3-8/h7,9-10H,1-6H2
• InChI Key： KUEFHUPQKWILNE-UHFFFAOYSA-N
• SMILES： O1CCC(C21CCNCC2)O

Computed Properties

• Exact Mass: 157.11
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2
• XLogP3: -0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 1-Oxa-8-azaspiro[4.5]decan-4-ol

Recent Advances in the Study of 1-Oxa-8-azaspiro[4.5]decan-4-ol (CAS: 757239-68-2): A Comprehensive Research Brief

The compound 1-Oxa-8-azaspiro[4.5]decan-4-ol (CAS: 757239-68-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential as a drug candidate. The information presented herein is derived from recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the versatility of 1-Oxa-8-azaspiro[4.5]decan-4-ol as a scaffold for the development of novel bioactive molecules. Its spirocyclic structure, which combines both oxa and aza heterocycles, offers a unique three-dimensional conformation that can interact with a variety of biological targets. Researchers have successfully synthesized derivatives of this compound, demonstrating its potential as a building block for drug discovery. Notably, the compound has shown promising activity in modulating central nervous system (CNS) receptors, making it a candidate for the treatment of neurological disorders.

One of the key advancements in the study of 1-Oxa-8-azaspiro[4.5]decan-4-ol is its application in the development of sigma receptor ligands. Sigma receptors, which are implicated in various neurological and psychiatric conditions, have been a focal point of recent research. Preliminary in vitro and in vivo studies have demonstrated that derivatives of this compound exhibit high affinity for sigma-1 and sigma-2 receptors, suggesting potential therapeutic benefits for conditions such as Alzheimer's disease, depression, and schizophrenia. These findings underscore the compound's potential as a versatile pharmacophore.

In addition to its neurological applications, 1-Oxa-8-azaspiro[4.5]decan-4-ol has also been investigated for its antimicrobial properties. Recent studies have explored its efficacy against a range of bacterial and fungal pathogens, with some derivatives showing potent inhibitory effects. The compound's ability to disrupt microbial cell membranes and interfere with essential enzymatic processes has been identified as a possible mechanism of action. These findings open new avenues for the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

The synthesis of 1-Oxa-8-azaspiro[4.5]decan-4-ol and its derivatives has also seen significant progress. Recent publications have detailed optimized synthetic routes that improve yield and purity, making the compound more accessible for further research. Advances in catalytic methods and green chemistry approaches have been particularly noteworthy, reducing the environmental impact of the synthesis process. These developments are critical for scaling up production and facilitating preclinical studies.

Despite these promising advancements, challenges remain in the development of 1-Oxa-8-azaspiro[4.5]decan-4-ol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the compound's structural flexibility and demonstrated biological activities provide a strong foundation for future investigations. Collaborative efforts between academia and industry will be essential to translate these findings into clinically viable treatments.

In conclusion, 1-Oxa-8-azaspiro[4.5]decan-4-ol (CAS: 757239-68-2) represents a promising scaffold for drug discovery, with applications spanning neurological disorders, antimicrobial therapy, and beyond. The latest research highlights its potential as a versatile pharmacophore and underscores the need for continued exploration. This brief serves as a valuable resource for researchers and industry professionals seeking to stay abreast of developments in this rapidly evolving field.